Cas no 1804895-58-6 (2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1804895-58-6
• MF: C₉H₆F₃N₃O₄
• MW: 277.156852245331
• CID: 4840337
• Update Time: 2025-05-26

2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H6F3N3O4/c1-18-8-6(19-9(10,11)12)4-5(2-3-13)7(14-8)15(16)17/h4H,2H2,1H3
• InChI Key： RGRFAXRLWARKCH-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N=C(C(CC#N)=C1)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 2.2
• Topological Polar Surface Area: 101

Additional information on 2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile

2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile: A Comprehensive Overview

2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No: 1804895-58-6) is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its pyridine ring substituted with methoxy, nitro, trifluoromethoxy, and acetonitrile groups, exhibits unique electronic and steric properties that make it a valuable component in various research and industrial applications.

The synthesis of 2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile involves a multi-step process that typically begins with the preparation of the pyridine ring skeleton. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint while maintaining high yields. The introduction of the trifluoromethoxy group, a strong electron-withdrawing substituent, significantly influences the electronic properties of the molecule, enhancing its reactivity in certain chemical transformations.

One of the most promising applications of this compound lies in its potential as a building block for advanced pharmaceuticals. The acetonitrile group at position 5 provides a versatile site for further functionalization, enabling the construction of bioactive molecules with tailored pharmacokinetic profiles. Recent studies have demonstrated its utility in designing inhibitors for key enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's.

In addition to its medicinal applications, 2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile has shown remarkable potential in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensor development. For instance, researchers have exploited its electronic properties to create highly sensitive sensors for detecting trace amounts of heavy metal ions in aqueous solutions.

The structural complexity of this compound also makes it an excellent candidate for exploring supramolecular chemistry. Recent investigations have highlighted its ability to form self-assembled monolayers on various substrates, which could pave the way for innovative applications in nanotechnology and surface science.

From an environmental perspective, understanding the degradation pathways of 2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile is crucial for assessing its potential impact on ecosystems. Studies have shown that under specific conditions, such as UV irradiation or microbial activity, the compound undergoes selective cleavage of certain bonds, leading to the formation of less complex byproducts.

In conclusion, 2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No: 1804895-58-6) stands out as a versatile and multifaceted compound with applications spanning medicinal chemistry, materials science, and environmental studies. Its unique structure and reactivity continue to inspire cutting-edge research, underscoring its importance in advancing scientific knowledge and technological innovation.